
Unveiling Taltobulin Intermediate-7: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Taltobulin intermediate-7

Cat. No.: B12373643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taltobulin intermediate-7, a key

component in the synthesis of the potent antimicrotubule agent Taltobulin (HTI-286). This

document outlines its chemical properties, its role in the convergent synthesis of Taltobulin, and

available experimental details.

Introduction
Taltobulin (HTI-286) is a synthetic analog of the natural product hemiasterlin and has

demonstrated significant potential as an anticancer agent due to its ability to inhibit tubulin

polymerization.[1] The synthesis of Taltobulin is a complex process that relies on a convergent

strategy, wherein different molecular fragments, or building blocks, are synthesized

independently before being coupled together to form the final product. Taltobulin
intermediate-7, with the molecular formula C22H40N2O5, is one of these crucial building

blocks. While commercially available from suppliers such as MedChemExpress, detailed public

information regarding its synthesis and characterization has been limited. This guide aims to

consolidate the available information to support researchers in the field of drug development

and synthesis.

Physicochemical Properties
A summary of the known quantitative data for Taltobulin intermediate-7 is presented in Table

1. This information is primarily derived from chemical databases and supplier information. The
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alternative chemical name, Bis{2-[2-(5,6-dihydro-4,4,6-trimethyl-1,3-4H-oxazin-2-

yl)ethoxy]ethyl} ether, has been associated with the same molecular formula.

Property Value Reference

Molecular Formula C22H40N2O5

Molecular Weight 412.56 g/mol

Exact Mass 412.293722 g/mol

Chemical Name

Taltobulin intermediate-7;

Bis{2-[2-(5,6-dihydro-4,4,6-

trimethyl-1,3-4H-oxazin-2-

yl)ethoxy]ethyl} ether

Role in Taltobulin Synthesis
The total synthesis of Taltobulin is achieved through a convergent route, which involves the

preparation of three key building blocks, designated as (VI), (XV), and (XIV), followed by their

sequential peptide coupling.[1] While the specific designation "intermediate-7" is not explicitly

used in the primary literature outlining the synthesis, analysis of the molecular formula

C22H40N2O5 suggests its identity as a precursor or a protected form of one of the core

building blocks.

The overall synthetic strategy for Taltobulin can be visualized as the coupling of these distinct

fragments.

Building Block (VI)

Dipeptide Intermediate

Peptide Coupling
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Caption: Convergent synthesis pathway of Taltobulin.

Experimental Protocols
Detailed experimental protocols for the synthesis of "Taltobulin intermediate-7" are not readily

available in peer-reviewed publications under this specific name. However, the synthesis of the

core building blocks of Taltobulin has been described. The following represents a generalized

workflow for the synthesis of such advanced intermediates based on the published

methodologies for Taltobulin's building blocks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula-c22h40n2o5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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